[(4-Bromothiophen-2-yl)methyl](3,3-dimethylbutyl)amine

• Molecular Formula: C11H18BrNS
• Molecular Weight: 276.24 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-3,3-dimethylbutan-1-amine
• InChI: InChI=1S/C11H18BrNS/c1-11(2,3)4-5-13-7-10-6-9(12)8-14-10/h6,8,13H,4-5,7H2,1-3H3
• InChI Key: AHMRLNBOPQFFNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCNCC1=CC(=CS1)Br

Description

(4-Bromothiophen-2-yl)methylamine is a secondary amine derivative featuring a 4-bromothiophene ring linked via a methylene bridge to a branched 3,3-dimethylbutylamine group. The bromothiophene moiety contributes electron-withdrawing and steric effects, while the 3,3-dimethylbutyl chain introduces hydrophobicity and conformational rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the following steps:

Bromination of Thiophene: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to yield 4-bromothiophene.

Formation of (4-Bromothiophen-2-yl)methyl Intermediate: The brominated thiophene is then reacted with formaldehyde and a secondary amine to form the (4-bromothiophen-2-yl)methyl intermediate.

Alkylation: The intermediate is subsequently alkylated with 3,3-dimethylbutylamine under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of (4-Bromothiophen-2-yl)methylamine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(4-Bromothiophen-2-yl)methylamine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom on the thiophene ring can be substituted with other nucleophiles, such as amines, thiols, or alkoxides.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides or sulfones, while reduction can yield thiol derivatives.

Coupling Reactions: The compound can participate in Suzuki-Miyaura and Heck coupling reactions to form carbon-carbon bonds with other aromatic or aliphatic groups.

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles like sodium amide or potassium thiolate in polar aprotic solvents.

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Coupling Reactions: Palladium catalysts and boronic acids are commonly employed in Suzuki-Miyaura couplings.

Major Products

Substitution: Yields various substituted thiophene derivatives.

Oxidation: Produces sulfoxides or sulfones.

Reduction: Forms thiol derivatives.

Coupling: Generates complex aromatic or aliphatic compounds.

Scientific Research Applications

(4-Bromothiophen-2-yl)methylamine has several scientific research applications:

Medicinal Chemistry: Investigated for its potential as a pharmacophore in drug design, particularly in targeting specific enzymes or receptors.

Materials Science: Used in the synthesis of organic semiconductors and conductive polymers.

Biological Studies: Explored for its antimicrobial and anticancer properties.

Industrial Applications: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine depends on its application:

Medicinal Chemistry: It may act by binding to specific enzymes or receptors, inhibiting their activity, or modulating their function.

Materials Science: Functions as a building block in the formation of conductive polymers, facilitating electron transport.

Biological Studies: Exhibits antimicrobial activity by disrupting cell membranes or interfering with metabolic pathways.

Comparison with Similar Compounds

The structural and functional attributes of (4-Bromothiophen-2-yl)methylamine can be contextualized by comparing it to analogs with variations in the aromatic core, alkylamine substituents, or halogen placement. Key comparisons are outlined below:

Substituent Variations on the Aromatic Ring

Compound Name	Aromatic Core	Halogen/Substituent	Key Properties/Applications	References
(4-Bromothiophen-2-yl)methylamine	Thiophene	4-Bromo	Enhanced electron-withdrawing effects; potential CNS activity
(4-Bromo-3-fluorophenyl)methylamine	Phenyl	4-Bromo, 3-Fluoro	Dual halogenation increases polarity; possible analgesic applications
[3-(4-Bromophenyl)-3-(pyridin-2-yl)propyl]dimethylamine	Phenyl, Pyridine	4-Bromo	Pyridine enhances basicity; dimethylamine improves solubility

Key Insights :

• Thiophene vs. Phenyl : Thiophene’s electron-rich nature may improve π-π stacking in hydrophobic binding pockets compared to phenyl derivatives .
• Halogen Effects : Bromine at the para position (thiophene/phenyl) optimizes steric bulk without excessive polarity, whereas fluorination (e.g., in ) enhances metabolic stability but reduces lipophilicity.

Alkylamine Chain Modifications

Compound Name	Alkylamine Substituent	Branching	Key Properties	References
(4-Bromothiophen-2-yl)methylamine	3,3-Dimethylbutyl	Branched	High logP (lipophilic); rigid conformation
(4-Bromothiophen-2-yl)methylamine	Methyl	Linear	Lower molecular weight; reduced bioavailability
(4-Bromothiophen-2-yl)methylamine	Butyl	Linear	Moderate lipophilicity; flexible chain
(3,3-Dimethylbutyl)(methyl)amine hydrochloride	3,3-Dimethylbutyl	Branched	Salt form improves aqueous solubility

Key Insights :

• Branching : The 3,3-dimethylbutyl group in the target compound increases metabolic stability compared to linear alkyl chains (e.g., butyl or methyl) due to steric hindrance .
• Solubility : Hydrochloride salt formation (as in ) is a common strategy to enhance solubility, which could be applicable to the target compound.

Key Insights :

• Bromothiophene derivatives may lack the broad-spectrum activity of phenyl-based analogs (e.g., ) but offer selectivity for specific targets.

Biological Activity

(4-Bromothiophen-2-yl)methylamine is an organic compound belonging to the class of amines, specifically a secondary amine. Its unique structure, which includes a bromothiophenyl group, suggests potential biological activities that warrant investigation. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and comparative analysis with structurally similar compounds.

Chemical Structure and Properties

• Molecular Formula : C12H21BrN2S
• Molecular Weight : Approximately 305.27754 g/mol

The compound features a thiophene ring that is known for contributing to various biological activities, including neuroactivity and antimicrobial effects. The presence of the dimethylbutyl group enhances its solubility and bioavailability.

Pharmacological Properties

Research indicates that compounds containing thiophene rings often exhibit diverse biological properties. The following table summarizes some of the potential activities associated with (4-Bromothiophen-2-yl)methylamine and related compounds:

Compound Name	Molecular Formula	Biological Activity	Unique Features
(4-Bromothiophen-2-yl)methylamine	C12H21BrN2S	Potentially neuroactive	Dimethylamino group enhances solubility
(4-Bromothiophen-2-yl)methylamine	C10H16BrNS	Antimicrobial properties	Longer alkyl chain may influence lipophilicity
(2-bromo-4-methylphenyl)methylamine	C14H20BrN	Anticancer potential	Different aryl substituent may alter activity

Neuroactivity

The neuroactive potential of (4-Bromothiophen-2-yl)methylamine is of particular interest in pharmacology. Studies suggest that compounds with similar structures can interact with neurotransmitter systems, potentially influencing mood and cognitive functions. Further research is needed to elucidate the specific mechanisms through which this compound exerts its effects.

Antimicrobial Activity

Preliminary studies indicate that (4-Bromothiophen-2-yl)methylamine may possess antimicrobial properties. Compounds with thiophene rings have been documented to exhibit antibacterial effects against various pathogens. For instance, related compounds have shown efficacy against strains such as Staphylococcus aureus and Escherichia coli .

Study on Antimicrobial Properties

In a comparative study examining the antimicrobial activities of various thiophene derivatives, (4-Bromothiophen-2-yl)methylamine was tested against common bacterial strains. The results demonstrated significant inhibition of bacterial growth at certain concentrations, suggesting its potential as an antimicrobial agent .

Neuropharmacological Evaluation

A study focusing on the neuropharmacological effects of thiophene derivatives highlighted the ability of compounds similar to (4-Bromothiophen-2-yl)methylamine to modulate neurotransmitter levels in animal models. These findings point towards its possible application in treating neurological disorders .

The biological activity of (4-Bromothiophen-2-yl)methylamine may be attributed to its ability to interact with specific receptors or enzymes in biological systems. The presence of the amine functional group allows for nucleophilic interactions that can influence various biochemical pathways.